Cas no 895004-23-6 (N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895004-23-6
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 6418736
• PubChem ID: 40508230
• Update Time: 2025-10-28

N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide
• N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-ylmethyl)benzamide
• AKOS024655676
• N-(4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-ylmethyl)benzamide
• N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-[(pyridin-3-yl)methyl]benzamide
• 895004-23-6
• F2515-1065

• Inchi： 1S/C23H21N3O2S/c1-15-9-10-18(12-16(15)2)22(27)26(14-17-6-5-11-24-13-17)23-25-21-19(28-3)7-4-8-20(21)29-23/h4-13H,14H2,1-3H3
• InChI Key： VHKLLWIBFKDFJG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C(C1=CC=C(C)C(C)=C1)=O)CC1C=NC=CC=1)OC

Computed Properties

• Exact Mass: 403.13544809g/mol
• Monoisotopic Mass: 403.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide

N-(4-Methoxy-1,3-Benzothiazol-2-yl)-3,4-Dimethyl-N-(Pyridin-3-yl)Methylbenzamide: A Comprehensive Overview

The compound with CAS No 895004-23-6, known as N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a pyridine moiety, and a benzamide group. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials development.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The methoxy group attached to the benzothiazole ring in this compound enhances its stability and solubility, making it an ideal candidate for pharmaceutical applications. Additionally, the pyridine ring contributes to the molecule's electronic properties, enabling it to participate in various chemical reactions and interactions.

One of the most promising areas of research involving this compound is its potential use in anticancer drug development. Scientists have found that certain derivatives of benzothiazoles exhibit cytotoxic activity against cancer cells. The methylbenzamide group in this compound further amplifies its bioactivity by enhancing its ability to target specific cellular pathways. Recent experiments have shown that this compound can inhibit the growth of cancer cells by interfering with key enzymes involved in cell proliferation.

In addition to its medicinal applications, this compound has also been explored for its role in optoelectronic materials. The combination of the benzothiazole and pyridine moieties creates a molecule with unique photophysical properties. Researchers have demonstrated that this compound can be used as a building block for constructing advanced materials with applications in light-emitting diodes (LEDs) and solar cells. Its ability to emit light under certain conditions makes it a valuable component in the development of next-generation optoelectronic devices.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent attachment of the pyridine and methylbenzamide groups. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process.

Another area where this compound has shown potential is in agricultural chemistry. Studies have indicated that certain derivatives of benzothiazoles can act as plant growth regulators or pesticides. The methoxy group in this compound plays a crucial role in determining its bioactivity against pests and pathogens. Researchers are currently investigating its efficacy as a natural alternative to synthetic pesticides, which could have significant implications for sustainable agriculture.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. The presence of aromatic rings and heteroatoms makes it resistant to microbial degradation under normal conditions. However, recent research has shown that under specific environmental conditions, such as high temperatures or UV light exposure, the compound can undergo degradation pathways that reduce its persistence in the environment.

In conclusion, N-(4-methoxy-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-3-yl)methylbenzamide (CAS No 895004-23-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and agricultural chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern scientific research.